Cas no 2228519-77-3 (4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile)

4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile is a nitrile-functionalized indole derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a 2,2-dimethylbutanenitrile moiety attached to the 3-position of the indole ring, offering a versatile scaffold for further chemical modifications. The compound's stability and reactivity make it suitable for use as an intermediate in the synthesis of biologically active molecules, particularly those targeting indole-based pathways. The presence of both the indole and nitrile groups provides opportunities for diverse functionalization, enabling the development of novel compounds with tailored properties. Its well-defined molecular structure ensures consistency in synthetic applications.
4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile structure
2228519-77-3 structure
Product Name:4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile
CAS No:2228519-77-3
MF:C14H16N2
MW:212.290243148804
CID:5846604
PubChem ID:165686069
Update Time:2025-06-08

4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile
    • EN300-1791425
    • 2228519-77-3
    • Inchi: 1S/C14H16N2/c1-14(2,10-15)8-7-11-9-16-13-6-4-3-5-12(11)13/h3-6,9,16H,7-8H2,1-2H3
    • InChI Key: MHGNSYSAFDWGOS-UHFFFAOYSA-N
    • SMILES: N1C=C(C2C=CC=CC1=2)CCC(C#N)(C)C

Computed Properties

  • Exact Mass: 212.131348519g/mol
  • Monoisotopic Mass: 212.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 39.6Ų

4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1791425-0.05g
4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile
2228519-77-3
0.05g
$683.0 2023-09-19
Enamine
EN300-1791425-0.1g
4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile
2228519-77-3
0.1g
$715.0 2023-09-19
Enamine
EN300-1791425-0.25g
4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile
2228519-77-3
0.25g
$748.0 2023-09-19
Enamine
EN300-1791425-0.5g
4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile
2228519-77-3
0.5g
$781.0 2023-09-19
Enamine
EN300-1791425-1.0g
4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile
2228519-77-3
1g
$813.0 2023-06-02
Enamine
EN300-1791425-2.5g
4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile
2228519-77-3
2.5g
$1594.0 2023-09-19
Enamine
EN300-1791425-5.0g
4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile
2228519-77-3
5g
$2360.0 2023-06-02
Enamine
EN300-1791425-10.0g
4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile
2228519-77-3
10g
$3500.0 2023-06-02
Enamine
EN300-1791425-1g
4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile
2228519-77-3
1g
$813.0 2023-09-19
Enamine
EN300-1791425-5g
4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile
2228519-77-3
5g
$2360.0 2023-09-19

Additional information on 4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile

Introduction to 4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile (CAS No. 2228519-77-3)

4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile, identified by the chemical identifier CAS No. 2228519-77-3, is a compound of significant interest in the field of pharmaceutical and biochemical research. This molecule, featuring a 1H-indole moiety linked to a 2,2-dimethylbutanenitrile backbone, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the indole ring suggests possible interactions with biological targets, while the nitrile group introduces reactivity that can be exploited in synthetic chemistry and drug development.

The compound's structural framework positions it as a candidate for further exploration in medicinal chemistry. The 1H-indole component is well-known for its role in various bioactive molecules, including neurotransmitters and pharmaceutical agents. Its aromatic system and nitrogen heterocycle make it a versatile scaffold for designing molecules with specific pharmacological properties. In contrast, the 2,2-dimethylbutanenitrile moiety contributes to the molecule's overall steric environment, influencing its solubility, metabolic stability, and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies suggest that the indole ring of 4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile may interact with proteins through hydrophobic and π-stacking interactions, while the nitrile group could engage in hydrogen bonding or coordinate with metal ions. These interactions are critical for understanding the compound's potential as a lead molecule in drug discovery.

Moreover, the synthesis of 4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile has been optimized using modern synthetic techniques. The introduction of the indole moiety can be achieved through palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which provide high selectivity and yield. The nitrile group can be introduced via cyanation reactions or from cyanoacetyl derivatives, offering multiple pathways to construct this complex molecule efficiently.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules used in agrochemicals and specialty chemicals. The indole ring's ability to undergo further functionalization allows for the creation of derivatives with tailored properties for specific industrial applications.

In academic research, 4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile has been studied for its potential role in modulating biological pathways. Preliminary experiments indicate that it may exhibit activity in inhibiting certain enzymes or receptors associated with neurological disorders. While these findings are promising, further research is needed to validate these effects through rigorous preclinical studies. The compound's mechanism of action remains an area of active investigation.

The synthesis and characterization of 4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile have also contributed to advancements in synthetic methodologies. Researchers have developed novel catalytic systems that enhance the efficiency of key steps in its preparation. These innovations not only facilitate the production of this compound but also provide insights into improving synthetic routes for other complex molecules.

The compound's physicochemical properties have been thoroughly investigated to ensure its suitability for various applications. Its solubility profile suggests potential use in solution-based formulations, while its stability under different conditions makes it a reliable candidate for long-term storage and transport. These characteristics are crucial for both laboratory research and industrial-scale production.

Future directions in the study of 4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile include exploring its role in drug development pipelines. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical applications. Additionally, green chemistry principles may be applied to optimize its synthesis for sustainability and environmental safety.

In conclusion,4-(1H-indol-3-yl)-2,2-dimethylbutanenitrile (CAS No. 2228519-77-3) represents a promising compound with diverse applications in pharmaceuticals and chemical synthesis. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve,this compound is poised to play a significant role in advancing both academic research and industrial innovation.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.